|
REACTION_CXSMILES
|
FC(F)(F)C[O:4][C:5](=[O:22])[C:6]1[CH:11]=[CH:10][C:9]([C:12]([F:15])([F:14])[F:13])=[CH:8][C:7]=1[O:16][CH2:17][C:18]([F:21])([F:20])[F:19].[OH-].[Na+]>C(O)C.O>[F:19][C:18]([F:20])([F:21])[CH2:17][O:16][C:7]1[CH:8]=[C:9]([C:12]([F:15])([F:13])[F:14])[CH:10]=[CH:11][C:6]=1[C:5]([OH:22])=[O:4] |f:1.2|
|
|
Name
|
2-(2,2,2-Trifluoro-ethoxy)-4-trifluoromethyl-benzoic acid 2,2,2-trifluoro-ethyl ester
|
|
Quantity
|
1.48 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(COC(C1=C(C=C(C=C1)C(F)(F)F)OCC(F)(F)F)=O)(F)F
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
|
Name
|
|
|
Quantity
|
0.34 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
|
Type
|
CUSTOM
|
|
Details
|
the reaction mixture stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
ADDITION
|
|
Details
|
were added
|
|
Type
|
TEMPERATURE
|
|
Details
|
under reflux overnight
|
|
Duration
|
8 (± 8) h
|
|
Type
|
CUSTOM
|
|
Details
|
Then the ethanol was removed in vacuo
|
|
Type
|
ADDITION
|
|
Details
|
The residue was diluted by the addition of 30 ml water
|
|
Type
|
ADDITION
|
|
Details
|
Then concentrated hydrochloride acid was added
|
|
Type
|
CUSTOM
|
|
Details
|
Thereby 2-(2,2,2-Trifluoro-ethoxy)-4-trifluoromethyl-benzoic acid precipitated as white solid
|
|
Type
|
FILTRATION
|
|
Details
|
The solid was collected by filtration
|
|
Type
|
DISSOLUTION
|
|
Details
|
dissolved in 50 ml ethyl acetate
|
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
|
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed in vacuo
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(COC1=C(C(=O)O)C=CC(=C1)C(F)(F)F)(F)F
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 826 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 71.7% |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
